Cas no 10001-31-7 (1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-)

1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- structure

10001-31-7 structure

Product Name:1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-

CAS No:10001-31-7

MF:C₁₇H₁₆N₂O₃

MW:296.320544242859

CID:1124229

PubChem ID:749966

Update Time:2025-04-20

1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-
- HMS2378I24
- 4-(3,4-Dimethoxy-benzyl)-2H-phthalazin-1-one
- 4-[(3,4-dimethoxyphenyl)methyl]-2H-phthalazin-1-one
- Oprea1_760233
- 10001-31-7
- G66767
- BDBM50131410
- Anti-Trypanosoma cruzi agent-4
- CS-0618931
- CHEMBL68230
- ChemDiv2_001057
- AKOS022631759
- SMR000019392
- Oprea1_720353
- 4-(3,4-dimethoxybenzyl)phthalazin-1(2H)-one
- HMS1372C01
- SR-01000500437
- SR-01000500437-1
- HY-148323
- WAY-321944
- MLS000042965
- Inchi： 1S/C17H16N2O3/c1-21-15-8-7-11(10-16(15)22-2)9-14-12-5-3-4-6-13(12)17(20)19-18-14/h3-8,10H,9H2,1-2H3,(H,19,20)
- InChI Key： MZTYHTIOAPBYFN-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CC1C2C=CC=CC=2C(NN=1)=O)OC

Computed Properties

Exact Mass: 296.11618
Monoisotopic Mass: 296.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 59.9Å²

Experimental Properties

PSA: 59.92

1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A1227417-100mg	4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one	10001-31-7	98%	100mg	$449.0	2025-02-28
Ambeed	A1227417-250mg	4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one	10001-31-7	98%	250mg	$762.0	2025-02-28
Ambeed	A1227417-1g	4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one	10001-31-7	98%	1g	$2056.0	2025-02-28

1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

10001-31-7 (1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-) Related Products

Recommended suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd